![molecular formula C17H19N3O2 B4236891 N-{3-[(3-methylbenzoyl)amino]propyl}nicotinamide](/img/structure/B4236891.png)
N-{3-[(3-methylbenzoyl)amino]propyl}nicotinamide
Overview
Description
N-{3-[(3-methylbenzoyl)amino]propyl}nicotinamide, also known as 3MB-PN, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-{3-[(3-methylbenzoyl)amino]propyl}nicotinamide involves the inhibition of various signaling pathways that are critical for cancer cell survival and proliferation. The compound has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which plays a crucial role in regulating cell growth, proliferation, and survival. Additionally, it has been demonstrated to inhibit the NF-κB signaling pathway, which is involved in regulating inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, neuroprotection against oxidative stress-induced neuronal damage, and anti-inflammatory properties. The compound has also been shown to modulate the expression of various genes involved in cancer cell survival and proliferation, oxidative stress, and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{3-[(3-methylbenzoyl)amino]propyl}nicotinamide in lab experiments is its potent anti-tumor activity against various cancer cell lines. The compound has also been shown to have neuroprotective effects and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which may limit its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of N-{3-[(3-methylbenzoyl)amino]propyl}nicotinamide. One of the areas of focus is to further elucidate the molecular mechanisms underlying its anti-tumor activity and neuroprotective effects. Additionally, there is a need to optimize the synthesis method and develop more efficient purification techniques to improve the yield and purity of the compound. Furthermore, the potential applications of this compound in other fields such as anti-inflammatory therapy and drug delivery systems should be explored.
Scientific Research Applications
N-{3-[(3-methylbenzoyl)amino]propyl}nicotinamide has been extensively studied for its potential applications in various fields such as cancer research, neuroprotection, and anti-inflammatory therapy. The compound has been shown to exhibit potent anti-tumor activity against various cancer cell lines, including breast, lung, and prostate cancer cells. In addition, it has been demonstrated to have neuroprotective effects against oxidative stress-induced neuronal damage and to possess anti-inflammatory properties.
Properties
IUPAC Name |
N-[3-[(3-methylbenzoyl)amino]propyl]pyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-13-5-2-6-14(11-13)16(21)19-9-4-10-20-17(22)15-7-3-8-18-12-15/h2-3,5-8,11-12H,4,9-10H2,1H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYLSZDSLCKVEOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NCCCNC(=O)C2=CN=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
41.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49679292 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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